Cas no 135127-65-0 (Benzoic acid, 2-acetyl-4,5-dichloro-)
135127-65-0 structure
Product Name:Benzoic acid, 2-acetyl-4,5-dichloro-
CAS No:135127-65-0
MF:C9H6Cl2O3
MW:233.048141002655
CID:1243601
PubChem ID:22370560
Update Time:2025-04-20
Benzoic acid, 2-acetyl-4,5-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-acetyl-4,5-dichloro-
- 2-acetyl-4,5-dichlorobenzoic acid
- SCHEMBL8326229
- 135127-65-0
- DTXSID70625244
-
- Inchi： 1S/C9H6Cl2O3/c1-4(12)5-2-7(10)8(11)3-6(5)9(13)14/h2-3H,1H3,(H,13,14)
- InChI Key： NUJMIJLQQQOBES-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(C(=O)O)=C(C(C)=O)C=1)Cl
Computed Properties
- Exact Mass: 231.96948
- Monoisotopic Mass: 231.9693994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzoic acid, 2-acetyl-4,5-dichloro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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